Cas no 1380589-74-1 (2-(Benzylamino)-N-phenethylbenzamide)

2-(Benzylamino)-N-phenethylbenzamide is a synthetic benzamide derivative with potential applications in medicinal chemistry and pharmacological research. Its structure features a benzylamino group and a phenethylamide moiety, which may contribute to its binding affinity for specific biological targets. This compound is of interest due to its modular design, allowing for further functionalization to explore structure-activity relationships. It serves as a valuable intermediate in the development of novel therapeutic agents, particularly in targeting receptor-mediated pathways. The product is characterized by high purity and stability, making it suitable for rigorous experimental studies. Researchers may utilize it in lead optimization or as a scaffold for designing bioactive molecules.

2-(Benzylamino)-N-phenethylbenzamide structure

1380589-74-1 structure

Product Name:2-(Benzylamino)-N-phenethylbenzamide

CAS No:1380589-74-1

MF:C₂₂H₂₂N₂O

MW:330.422885417938

CID:4936681

Update Time:2025-10-21

2-(Benzylamino)-N-phenethylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-(BENZYLAMINO)-N-PHENETHYLBENZAMIDE
- 2-(Benzylamino)-N-phenethylbenzamide
- Inchi： 1S/C22H22N2O/c25-22(23-16-15-18-9-3-1-4-10-18)20-13-7-8-14-21(20)24-17-19-11-5-2-6-12-19/h1-14,24H,15-17H2,(H,23,25)
- InChI Key： JMNHSLIEHBVKBR-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=CC=C1NCC1C=CC=CC=1)NCCC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 386
XLogP3: 5.2
Topological Polar Surface Area: 41.1

2-(Benzylamino)-N-phenethylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019141388-1g	2-(Benzylamino)-n-phenethylbenzamide	1380589-74-1	95%	1g	473.20 USD	2021-06-16
Crysdot LLC	CD12146958-1g	2-(Benzylamino)-N-phenethylbenzamide	1380589-74-1	97%	1g	$451	2024-07-23

2-(Benzylamino)-N-phenethylbenzamide Related Literature

1. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Additional information on 2-(Benzylamino)-N-phenethylbenzamide

Comprehensive Overview of 2-(Benzylamino)-N-phenethylbenzamide (CAS No. 1380589-74-1): Properties, Applications, and Research Insights

2-(Benzylamino)-N-phenethylbenzamide (CAS No. 1380589-74-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzamide derivative is characterized by a benzylamino group attached to a phenethyl backbone, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of neurodegenerative diseases and inflammatory responses, aligning with current trends in precision medicine.

The compound's molecular structure (C₂₂H₂₂N₂O) offers excellent stability and solubility in organic solvents, which is critical for high-throughput screening and structure-activity relationship (SAR) studies. Recent publications highlight its utility as a scaffold for kinase inhibitors, a hot topic in oncology research. With the growing demand for targeted therapies, 2-(Benzylamino)-N-phenethylbenzamide is often discussed in forums exploring small-molecule drug design and computational chemistry.

From a synthetic chemistry perspective, the compound's amide bond and aromatic rings provide opportunities for derivatization, a key focus area for researchers optimizing bioavailability and binding affinity. Its CAS registry number (1380589-74-1) is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry workflows. Notably, its low cytotoxicity profile in preliminary assays makes it a candidate for further in vivo studies, addressing the industry's shift toward safer lead compounds.

Environmental and regulatory considerations are also part of the discourse around 2-(Benzylamino)-N-phenethylbenzamide. As sustainable chemistry gains traction, its synthesis via green chemistry principles (e.g., catalyst-free reactions) is being investigated. This aligns with Google Trends data showing rising searches for eco-friendly synthesis and benign by design methodologies. Furthermore, its potential as a fluorescence probe for cellular imaging taps into the booming diagnostics market, another frequently queried topic in scientific literature.

In summary, 2-(Benzylamino)-N-phenethylbenzamide (CAS No. 1380589-74-1) exemplifies the intersection of drug discovery, material science, and sustainable innovation. Its multifaceted applications—from kinase inhibition to diagnostic tools—position it as a compound of enduring interest in both academic and industrial settings. Future research directions may explore its synergistic effects with biologics or its role in 3D-printed drug formulations, addressing cutting-edge queries in pharmaceutical technology.